Cas no 1805088-92-9 (Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate
• CAS No: 1805088-92-9
• MF: C₁₁H₁₂F₂INO₂
• MW: 355.119762420654
• CID: 4894043
• Update Time: 2025-06-08

Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate

• Inchi： 1S/C11H12F2INO2/c1-3-17-8(16)4-7-9(14)6(2)5-15-10(7)11(12)13/h5,11H,3-4H2,1-2H3
• InChI Key： RFMDRZYOPZSWNB-UHFFFAOYSA-N
• SMILES： IC1C(C)=CN=C(C(F)F)C=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate

Recent Advances in the Application of Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate (CAS: 1805088-92-9) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate (CAS: 1805088-92-9) is a specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The structural features of this compound, including the electron-withdrawing difluoromethyl group and the reactive iodo moiety, make it a valuable building block for constructing complex molecular architectures with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the difluoromethyl group significantly enhances the metabolic stability of the resulting inhibitors, while the iodo substituent facilitates further functionalization via cross-coupling reactions. This approach led to the development of several potent BTK inhibitors with improved pharmacokinetic profiles, underscoring the compound's utility in targeted cancer therapy.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was employed in the design of antimicrobial agents targeting multidrug-resistant bacterial strains. The researchers utilized the iodo substituent for Suzuki-Miyaura coupling reactions, enabling the rapid generation of a diverse library of pyridine-based analogs. Several derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimal cytotoxicity against mammalian cells. These findings highlight the potential of Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and purification of Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route that achieves higher yields (85-90%) and better scalability compared to previous methods. The new protocol employs safer reagents and reduces the generation of hazardous waste, aligning with the principles of green chemistry. This development is particularly significant for pharmaceutical manufacturers seeking to incorporate this intermediate into large-scale drug production processes.

Looking forward, researchers are exploring the potential of Ethyl 2-(difluoromethyl)-4-iodo-5-methylpyridine-3-acetate in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary computational studies suggest that derivatives of this compound may interact with specific protein targets involved in Alzheimer's disease and rheumatoid arthritis. As the chemical biology community continues to investigate this versatile building block, we anticipate seeing more innovative applications emerge in the coming years, further solidifying its importance in pharmaceutical research and development.